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Compound of Interest

Compound Name: Tert-butyl carbonate

Cat. No.: B8311939

An In-depth Examination for Researchers and Drug Development Professionals

Di-tert-butyl dicarbonate, commonly known as Boc anhydride or (Boc)20, is an indispensable
reagent in organic synthesis, particularly for the protection of amine functionalities. Its
widespread use in peptide synthesis, pharmaceutical research, and broader organic chemistry
stems from its ability to introduce the tert-butoxycarbonyl (Boc) protecting group.[1][2] This
guide provides a detailed overview of the physical properties of di-tert-butyl dicarbonate,
supported by experimental protocols and workflow visualizations, to assist researchers and
scientists in its effective and safe application.

Core Physical and Chemical Properties

Di-tert-butyl dicarbonate is an acyclic carboxylic anhydride that can exist as a colorless solid or
oil at room temperature.[1][3] It is characterized by a low melting point and is soluble in most
organic solvents while being insoluble in water.[1][4]

Table 1: Quantitative Physical Properties of Di-tert-butyl Dicarbonate

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b8311939?utm_src=pdf-interest
https://en.wikipedia.org/wiki/Di-tert-butyl_dicarbonate
https://wap.guidechem.com/question/what-are-the-properties-and-ap-id171587.html
https://en.wikipedia.org/wiki/Di-tert-butyl_dicarbonate
https://www.lookchem.com/casno24424-99-5.html
https://en.wikipedia.org/wiki/Di-tert-butyl_dicarbonate
https://www.chemeurope.com/en/encyclopedia/Di-tert-butyl_dicarbonate.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8311939?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Source(s)
Molecular Formula C10H180s5 [1][5]
Molar Mass 218.25 g/mol [41[5]
Appearance Colorless solid or oil [1114]

22-24 °C (72-75 °F; 295-297

Melting Point " [1][4]
Boiling Point 56-57 °C at 0.5 mmHg [1][5]
Density 0.95 g/cm3 at 25 °C [1][6]
Vapor Pressure 0.7 mmHg at 25 °C [31[7]
Refractive Index n20/D 1.409 [5][6]
Flash Point 37 °C (99 °F) [819]
Water Solubility Insoluble [1][4]

Soluble in most organic
solvents, including decalin,
toluene, carbon tetrachloride,

Solubility in Organic Solvents tetrahydrofuran, dioxane,
alcohols, acetone, acetonitrile,
and dimethylformamide.[8][9]
[10]

Experimental Protocols

The determination of the physical properties of di-tert-butyl dicarbonate follows standard
laboratory procedures. Below are generalized methodologies for key experiments.

1. Determination of Melting Point:
o Apparatus: Capillary melting point apparatus.

e Procedure:
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o Asmall, dry sample of di-tert-butyl dicarbonate is packed into a capillary tube to a height of
2-3 mm.

o The capillary tube is placed in the heating block of the melting point apparatus.

o The temperature is raised at a rate of 1-2 °C per minute near the expected melting point.

o The temperature range from the appearance of the first liquid droplet to the complete
melting of the solid is recorded as the melting point. Given its low melting point, a cooled
stage may be necessary for accurate determination.

2. Determination of Boiling Point under Reduced Pressure:
o Apparatus: Short-path distillation apparatus, vacuum pump, manometer.

e Procedure:

[e]

A sample of di-tert-butyl dicarbonate is placed in the distillation flask with a boiling chip or
magnetic stirrer.

o The apparatus is assembled and connected to a vacuum pump.

o The pressure is reduced to the desired level (e.g., 0.5 mmHg) and monitored with a
manometer.

o The flask is gently heated until the liquid boils and the condensate is observed on the
condenser.

o The temperature at which the liquid and vapor are in equilibrium is recorded as the boiling
point at that pressure.

3. Measurement of Density:
o Apparatus: Pycnometer or a calibrated volumetric flask and an analytical balance.
e Procedure:

o The mass of the clean, dry pycnometer is accurately determined.
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[e]

The pycnometer is filled with di-tert-butyl dicarbonate at a specific temperature (e.g., 25
°C), ensuring no air bubbles are present.

o The mass of the pycnometer filled with the sample is determined.

o The volume of the pycnometer is determined by repeating the process with a reference
liquid of known density (e.g., deionized water).

o The density is calculated by dividing the mass of the sample by the volume of the
pycnometer.

Application in Experimental Workflows: Amine
Protection

A primary application of di-tert-butyl dicarbonate is the introduction of the Boc protecting group
onto an amine.[11] This is a fundamental step in peptide synthesis and the synthesis of
complex organic molecules. The Boc group protects the amine from participating in subsequent
reactions and can be readily removed under acidic conditions.[4]

Reactants

Di-tert-butyl dicarbonate
((Boc)20)

Products & Byproducts

Amine (R-NH2)

Byproducts
(t-BuOH, CO2)

Process

Reaction Conditions __|_ Reaction Mixture ) \/

i
' Boc-Protected Amine
Base (Optional) (R-NH-Boc)
(e.g., Triethylamine, DMAP)

Solvent  } |
(e.g., Dichloromethane, THF)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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